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Compound of Interest

Compound Name:
6-chloro-N-propylpyridazin-3-

amine

Cat. No.: B1368339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 6-chloro-N-propylpyridazin-3-amine, a

heterocyclic compound of interest in medicinal chemistry and drug discovery. The following

sections detail its chemical identity, physicochemical properties, plausible synthetic routes,

potential applications, and essential safety information.

Chemical Identity and Nomenclature
6-chloro-N-propylpyridazin-3-amine is a substituted pyridazine derivative. The core structure

consists of a pyridazine ring, which is a six-membered aromatic heterocycle containing two

adjacent nitrogen atoms. This core is functionalized with a chlorine atom, an amino group, and

a propyl substituent.

The Chemical Abstracts Service (CAS) number for this compound is 1007-55-2.[1][2][3] This

unique identifier is crucial for unambiguous identification in chemical databases and literature.

Synonyms:

6-chloro-N-isopropylpyridazin-3-amine[1][2]

6-Chloro-N-(1-methylethyl)-3-pyridazinamine[1]

3-Chloro-6-(isopropylamino)pyridazine[1]
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(6-Chloro-pyridazin-3-yl)-isopropyl-amine[2]

Physicochemical Properties
A summary of the key physicochemical properties of 6-chloro-N-propylpyridazin-3-amine is

presented in the table below. These properties are essential for its handling, formulation, and

application in experimental settings.

Property Value Source

Molecular Formula C7H10ClN3 [1][2]

Molecular Weight 171.63 g/mol [2]

Appearance Off-white solid [1]

IUPAC Name
6-chloro-N-propan-2-

ylpyridazin-3-amine
[2]

SMILES CC(C)NC1=NN=C(C=C1)Cl [2]

InChI

InChI=1S/C7H10ClN3/c1-

5(2)9-7-4-3-6(8)10-11-7/h3-

5H,1-2H3,(H,9,11)

[2]

Storage Temperature 2-8°C [1]

Synthesis of 6-chloro-N-propylpyridazin-3-amine
The synthesis of 6-chloro-N-propylpyridazin-3-amine can be achieved through nucleophilic

aromatic substitution on a suitable pyridazine precursor. A plausible and commonly employed

synthetic route starts from the commercially available 3,6-dichloropyridazine.

Proposed Synthetic Workflow
The following diagram illustrates a potential two-step synthesis of 6-chloro-N-propylpyridazin-
3-amine.
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(CH3)2CHNH2

6-chloro-N-propylpyridazin-3-amineBase (e.g., Triethylamine)
Solvent (e.g., Ethanol)

3,6-Dichloropyridazine Nucleophilic Aromatic Substitution

Click to download full resolution via product page

Caption: Proposed synthesis of 6-chloro-N-propylpyridazin-3-amine.

Experimental Protocol
The following is a generalized experimental protocol based on established methods for the

synthesis of similar chloroaminodiazines.[4] Researchers should optimize the reaction

conditions based on their specific laboratory setup and analytical monitoring.

Step 1: Reaction Setup

To a solution of 3,6-dichloropyridazine (1 equivalent) in a suitable solvent such as absolute

ethanol (e.g., 5 mL per 3.36 mmol of dichloropyridazine) in a round-bottom flask, add a base

like triethylamine (1.5 equivalents).[4]

To this mixture, add isopropylamine (1.5 equivalents).[4]

Step 2: Reaction Execution

Stir the reaction mixture under reflux.[4]

Monitor the progress of the reaction using an appropriate analytical technique, such as Thin

Layer Chromatography (TLC) or Gas Chromatography (GC), until the starting 3,6-
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dichloropyridazine is consumed.[4]

Step 3: Work-up and Purification

Once the reaction is complete, cool the mixture to room temperature.

Pour the reaction mixture into a saturated aqueous solution of ammonium chloride (NH4Cl).

[4]

Extract the aqueous layer with a suitable organic solvent, for example, dichloromethane

(CH2Cl2).[4]

Combine the organic extracts and dry them over an anhydrous drying agent like sodium

sulfate (Na2SO4).[4]

Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude

product.[4]

The crude solid can be further purified by trituration in a non-polar solvent like petroleum

ether or by column chromatography to yield the pure 6-chloro-N-propylpyridazin-3-amine.

[4]

Applications in Drug Discovery and Medicinal
Chemistry
The pyridazine scaffold is a significant heterocyclic motif in the field of medicinal chemistry.

Derivatives of pyridazine have demonstrated a broad spectrum of biological activities, including

antimicrobial, antiviral, and anticancer properties.[5] The incorporation of a chlorine atom can

further modulate the pharmacokinetic and pharmacodynamic properties of a molecule, often

enhancing its efficacy.[6]

While specific research on the biological activities of 6-chloro-N-propylpyridazin-3-amine is

not extensively documented in publicly available literature, its structural features suggest its

potential as a valuable intermediate or a lead compound in drug discovery programs.[5] The

presence of reactive sites, namely the amino group and the chloro-substituted pyridazine ring,

allows for further chemical modifications to generate a library of derivatives for biological

screening.
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The exploration of novel pyridazine derivatives like 6-chloro-N-propylpyridazin-3-amine
represents a promising strategy in the quest for new therapeutic agents, particularly in the

development of new antimicrobials to address the challenge of drug-resistant pathogens.[5]

Safety, Handling, and Storage
Although a specific safety data sheet (SDS) for 6-chloro-N-propylpyridazin-3-amine is not

readily available, safety precautions for the closely related compound, 6-chloropyridazin-3-

amine, can provide guidance.[7][8] It is imperative to handle this compound in a well-ventilated

area, preferably a fume hood, and to use appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or a face shield.[8]

Hand Protection: Use chemical-resistant gloves that have been inspected prior to use.[8]

Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin

contact.[8]

Handling and Storage:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[7][8]

Wash hands and any exposed skin thoroughly after handling.[7]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] The

recommended storage temperature is between 2-8°C.[1]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[7]

First Aid Measures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes. Seek

medical attention.[7]

In case of skin contact: Wash off immediately with plenty of soap and water. If skin irritation

occurs, get medical advice.[7]
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If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[7][8]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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